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Compound of Interest

Compound Name: 2'-Deoxyguanosine-13C,15N2

Cat. No.: B14106972

This guide provides immediate safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with 2'-Deoxyguanosine-13C,*>Nz. The
following procedures are designed to ensure a safe laboratory environment and maintain the
integrity of the product.

Personal Protective Equipment (PPE)

Proper PPE is critical to minimize exposure and ensure personal safety. The following table
summarizes the recommended equipment for handling 2'-Deoxyguanosine-13C,1>Nz2.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14106972?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14106972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective

Body Part . Specifications

Equipment

Safety glasses with side Must comply with OSHA 29
Eyes shields or chemical safety CFR 1910.133 or European

goggles Standard EN166.[1][2]

Nitrile or other chemically Inspect gloves for integrity
Hands )

resistant gloves before use.

Should be worn to prevent skin

Body Laboratory coat

contact.[3]

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Recommended if exposure
limits are exceeded or if
irritation is experienced,
particularly when handling the

powder form.[1]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a standardized operational plan is crucial for safe and effective use of 2'-

Deoxyguanosine-13C,15Nz.

[EEN

2. Preparation and Handling:

. Receiving and Storage:

The recommended storage temperature is -20°C.[4]

Upon receipt, visually inspect the packaging for any signs of damage.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[]

All handling of 2'-Deoxyguanosine-13C,1>N2 should be conducted in a designated area, such

as a chemical fume hood, to minimize the risk of inhalation and cross-contamination.[3]
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Ensure adequate ventilation.[1][2]
Avoid the formation of dust and aerosols.[2][5]
Do not eat, drink, or smoke in the laboratory.[3][5]

Wash hands thoroughly with soap and water after handling the compound.[3][5]

. Weighing:

When weighing the powdered compound, use a draft-shielded balance or conduct the
weighing inside a chemical fume hood to prevent aerosolization.[3]

. Dissolving:

When preparing solutions, add the solvent to the vial containing the compound slowly to
avoid splashing.

If sonication is required, ensure the container is properly sealed.

Emergency Procedures

Spill Cleanup:

Alert Personnel: Immediately notify others in the vicinity of the spill.[3]
Evacuate: If the spill is large, evacuate the immediate area.

Don PPE: Wear the appropriate personal protective equipment, including gloves, safety
goggles, and a lab coat, before attempting to clean the spill.[3]

Containment: For powdered spills, cover with a plastic sheet to minimize spreading.[6] For
liquid spills, use an absorbent material to contain the spill.

Cleanup:

o Powder: Carefully sweep or scoop the material into a suitable container for disposal.[1]
Avoid creating dust.[6]
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o Liquid: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it
in a sealed container for disposal.

o Decontaminate: Clean the spill area thoroughly with soap and water.[3]

» Dispose: Dispose of all contaminated materials as chemical waste in accordance with local,
state, and federal regulations.[3]

First Aid:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

» Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap
and water for at least 15 minutes. If irritation persists, seek medical attention.[1][2]

« Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek medical attention.[5][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

Disposal Plan

The disposal of 2'-Deoxyguanosine-13C,>Nz and its containers must be handled responsibly to
prevent environmental contamination.

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste.[2]

¢ Regulations: Dispose of all waste materials in accordance with local, regional, and national
hazardous waste regulations.[2][3]

o Containers: Empty containers may retain product residue and should be disposed of in the
same manner as the chemical itself.

o Stable Isotopes: As stable isotopes are not radioactive, no special precautions for
radioactivity are necessary.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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